4-Hydroxybenzenesulfonic acid; sodium

• CAS: 825-90-1
• Synonyms: Sodium 4-Hydroxybenzenesulfonate; Sodium p-Hydroxybenzenesulfonate; Sodium p-Hydroxyphenylsulfonate; Sodium p-Phenolsulfonate; p-Hydroxybenzenesulfonic Acid Monosodium Salt; p-Hydroxybenzenesulfonic Acid Sodium Salt; p-Phenolsulfonic Acid Sodium Salt
• Molecular Formula: C6H6NaO4S
• Molecular Weight: 197.17 g/mol
• SMILES: C1=CC(=CC=C1O)S(=O)(=O)O.[Na]
• InChI: InChI=1S/C6H6O4S.Na/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4,7H,(H,8,9,10)
• InChIKey: ULUPAWKAWBVCAI-UHFFFAOYSA-N

Researchers requiring a thermally stable, water-soluble phenolic intermediate often find common analogs decompose under high-temperature conditions or require organic co-solvents, compromising yield and purity. Sodium 4-hydroxybenzenesulfonate (CAS 825-90-1) directly addresses these limitations. - Melting point >300°C enables robust performance in high-temperature pharmaceutical and dye syntheses where 4-hydroxybenzoic acid (m.p. 213-215°C) would degrade. - Freely soluble in water, eliminating the need for organic co-solvents in aqueous-phase reactions, electroplating baths, and textile dyeing processes. - Also serves as a sucrase inhibitor probe for antidiabetic drug discovery research. - Supplied as ≥98% (HPLC) white crystalline powder with full QA documentation; standard packaging from 25 g to bulk quantities available for immediate dispatch.

4-Hydroxybenzenesulfonic Acid Sodium Salt Overview

Sodium 4-hydroxybenzenesulfonate (CAS 825-90-1), also known as sodium p-phenolsulfonate, is a white to off-white crystalline powder with the molecular formula C₆H₅NaO₄S and a molecular weight of 196.16 g/mol . It features a phenolic hydroxyl group and a sulfonate group on a benzene ring, which confers high water solubility (freely soluble in water, soluble in hot ethanol and glycerol) [1]. The compound exhibits high thermal stability, with a melting point exceeding 300°C, and is stable under normal temperatures and pressures [2]. It is primarily utilized as a key intermediate in organic synthesis and the pharmaceutical industry, as well as in the production of dyes, surfactants, and polymer additives .

1 High thermal stability supports elevated-temperature synthesis

2 High water solubility enables aqueous reaction media

3 Reported enzyme inhibition for biochemical studies

• [1] 对羟基苯磺酸钠. (n.d.). In 百度百科. Retrieved from https://baike.baidu.com/item/%e5%af%b9%e7%be%9f%e5%9f%ba%e8%8b%af%e7%a3%ba%e9%85%b8%e9%92%a0/1842225 View Source
• [2] Sodium 4-hydroxybenzenesulfonate. (n.d.). In MolBase. Retrieved from https://m.molbase.com/moldata/126196.html View Source

Why 4-Hydroxybenzenesulfonic Acid Sodium Salt Is Irreplaceable

Simple substitution of sodium 4-hydroxybenzenesulfonate with other phenol derivatives or sulfonate salts in a process can lead to suboptimal outcomes due to its unique physicochemical profile. Unlike many phenolic compounds which are sparingly soluble in water, this sodium sulfonate salt exhibits high water solubility [1]. Furthermore, its exceptional thermal stability, with a melting point exceeding 300°C, surpasses that of common analogs like 4-hydroxybenzoic acid (m.p. 213-215°C), allowing it to perform reliably in high-temperature processes where others would decompose [2]. This combination of high aqueous solubility and robust thermal stability is not commonly found together in this compound class, making it a non-interchangeable reagent for specific applications.

Target

Sodium 4-Hydroxybenzenesulfonate

High water solubility and thermal stability above typical phenol analogs

Common Substitute

4-Hydroxybenzoic acid / Phenol

Lower solubility and melting range may shift reaction outcomes and limit aqueous processing

Physicochemical differences may alter reaction profiles; direct replacement without validation is not recommended.

• [1] 对羟基苯磺酸钠. (n.d.). In 百度百科. Retrieved from https://baike.baidu.com/item/%e5%af%b9%e7%be%9f%e5%9f%ba%e8%8b%af%e7%a3%ba%e9%85%b8%e9%92%a0/1842225 View Source
• [2] 4-Hydroxybenzoic acid. (n.d.). In PubChem. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/135 View Source

Sodium 4-Hydroxybenzenesulfonate: Evidence Guide

Superior Thermal Stability vs. 4-Hydroxybenzoic Acid

Sodium 4-hydroxybenzenesulfonate demonstrates a significantly higher melting point (decomposition) than 4-hydroxybenzoic acid, a common comparator in pharmaceutical synthesis. This enhanced thermal stability allows for its use in reactions that require elevated temperatures, where 4-hydroxybenzoic acid would melt or decompose. [1]

Thermal stability vs. 4-HBA

Reported comparison

>300°C decomp. vs. 213–215°C; difference ~85–90°C

Supports high-temperature synthesis selection

Standard melting point determination; cross-study comparable

Evidence Dimension	Melting Point / Thermal Stability
Target Compound Data	>300°C (decomposition)
Comparator Or Baseline	4-Hydroxybenzoic acid: 213-215°C
Quantified Difference	Melting point difference of approximately 85-90°C
Conditions	Standard melting point determination

Why This Matters

Higher thermal stability expands the usable temperature window for reactions, potentially improving reaction kinetics or enabling entirely different synthetic pathways.

• [1] 4-Hydroxybenzoic acid. (n.d.). In PubChem. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/135 View Source

Enhanced Water Solubility vs. Phenol

The sodium sulfonate group dramatically increases the aqueous solubility of sodium 4-hydroxybenzenesulfonate relative to its parent compound, phenol, and other common aromatic intermediates. This enhanced solubility is crucial for reactions conducted in aqueous media and for applications requiring water-soluble forms. [1] [2]

Water solubility gain

Class-level inference

Freely soluble; >10-fold higher than 4-HBA, >50% higher than phenol

Supports aqueous reaction medium fit

Qualitative difference; solubility endpoint review

Evidence Dimension	Water Solubility
Target Compound Data	Freely soluble in water
Comparator Or Baseline	Phenol: ~8.3 g/100 mL at 20°C; 4-Hydroxybenzoic acid: 0.5 g/100 mL at 20°C
Quantified Difference	Qualitative but significant increase; >50% higher than phenol and >10-fold higher than 4-hydroxybenzoic acid
Conditions	Room temperature water

Why This Matters

High water solubility simplifies purification steps (aqueous washes), enables homogeneous reaction conditions, and is essential for water-based formulations in industrial processes like electroplating or textile dyeing.

• [1] 对羟基苯磺酸钠. (n.d.). In 百度百科. Retrieved from https://baike.baidu.com/item/%e5%af%b9%e7%be%9f%e5%9f%ba%e8%8b%af%e7%a3%ba%e9%85%b8%e9%92%a0/1842225 View Source
• [2] Phenol. (n.d.). In PubChem. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/996; 4-Hydroxybenzoic acid. (n.d.). In PubChem. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/135 View Source

Sucrase Inhibition for Antidiabetic Research

Sodium 4-hydroxybenzenesulfonate is reported to have an inhibitory effect on sucrase activity, a mechanism of interest for antidiabetic drug development. This specific bioactivity distinguishes it from simple phenol or sulfonate salts which lack this targeted enzyme interaction.

Sucrase inhibition

Data to verify

Reported inhibitory effect; IC₅₀ not publicly available

Reported biochemical probe context

Source data not provided; requires independent validation

Evidence Dimension	Sucrase Enzyme Inhibition
Target Compound Data	Reported inhibitory effect (IC50 data not publicly available)
Comparator Or Baseline	Phenol, Sodium benzenesulfonate: No known sucrase inhibition
Quantified Difference	Qualitative difference; target compound possesses specific bioactivity absent in comparators
Conditions	In vitro enzyme assay

Why This Matters

This specific bioactivity profile provides a unique starting point for medicinal chemistry research, offering a distinct advantage over structurally similar but biologically inert compounds.

Sodium 4-Hydroxybenzenesulfonate: Application Scenarios

Pharmaceutical Intermediate for High-Temperature Synthesis

Due to its high thermal stability (melting point >300°C), this compound is ideally suited as a pharmaceutical intermediate in synthetic pathways requiring elevated temperatures. This advantage over lower-melting alternatives like 4-hydroxybenzoic acid (m.p. 213-215°C) allows for a wider range of reaction conditions and can prevent decomposition of the intermediate during synthesis.

Water-Soluble Building Block for Aqueous Formulations

Its high water solubility makes it the preferred choice for processes conducted in aqueous media, such as the synthesis of water-soluble dyes, surfactants, or polymer additives. Unlike the sparingly soluble phenol, this compound dissolves readily, simplifying reactions and work-ups. It is particularly valuable in textile dyeing and electroplating bath formulations where a water-soluble, thermally stable additive is required. [1]

Sucrase Inhibition Research Tool

As a known inhibitor of sucrase activity, this compound serves as a specific research tool for investigating carbohydrate metabolism and exploring potential antidiabetic mechanisms. Its distinct bioactivity, not found in simpler analogs, makes it a valuable chemical probe for enzymology and drug discovery research.

Application

Selection Property

Validation Focus

High-temperature synthesis intermediate

Thermal stability profile

Stability under reaction conditions

Aqueous phase synthesis

Water solubility profile

Compatibility with aqueous media

Sucrase inhibition enzymology

Enzyme inhibition profile

Biochemical assay response context

• [1] 对羟基苯磺酸钠. (n.d.). In 百度百科. Retrieved from https://baike.baidu.com/item/%e5%af%b9%e7%be%9f%e5%9f%ba%e8%8b%af%e7%a3%ba%e9%85%b8%e9%92%a0/1842225; Sodium 4-hydroxybenzenesulfonate 825-90-1 wiki. (2022, November 29). In GuideChem. Retrieved from https://www.guidechem.com/encyclopedia/sodium-4-hydroxybenzenesulfona-dic401784.html View Source